6-Amino-2,2-difluorocyclohexan-1-ol
Description
6-Amino-2,2-difluorocyclohexan-1-ol (CAS: 1909288-26-1) is a fluorinated cyclohexanol derivative with a molecular weight of 187.61 g/mol (as the hydrochloride salt) . Its structure features a cyclohexane ring substituted with two fluorine atoms at the 2-position, an amino group at the 6-position, and a hydroxyl group at the 1-position. This compound is synthesized in high purity (≥95%) and exhibits unique reactivity due to the electron-withdrawing fluorine atoms and the amphoteric nature of the amino and hydroxyl groups . It is primarily used in pharmaceutical and agrochemical research, where its fluorinated backbone enhances metabolic stability and bioavailability .
Properties
Molecular Formula |
C6H11F2NO |
|---|---|
Molecular Weight |
151.15 g/mol |
IUPAC Name |
6-amino-2,2-difluorocyclohexan-1-ol |
InChI |
InChI=1S/C6H11F2NO/c7-6(8)3-1-2-4(9)5(6)10/h4-5,10H,1-3,9H2 |
InChI Key |
YELVGYMNGIHCKI-UHFFFAOYSA-N |
Canonical SMILES |
C1CC(C(C(C1)(F)F)O)N |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Trends
- Pharmaceutical Development: Fluorocyclohexanol derivatives are prioritized in CNS drug discovery due to their blood-brain barrier penetration capabilities . Pyridine-based compounds dominate anti-inflammatory research, with scaffold modifications improving selectivity .
- Agrochemical Innovations: Fluorinated intermediates like 6-Amino-2,2-difluorocyclohexan-1-ol are integral to next-generation herbicides, reducing environmental persistence compared to chlorinated analogues .
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